Cas no 1261556-51-7 (2-(5-Fluoro-2-(difluoromethyl)benzoyl)pyridine)

• Product Name: 2-(5-Fluoro-2-(difluoromethyl)benzoyl)pyridine
• CAS No: 1261556-51-7
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 4985682
• Update Time: 2025-10-31

2-(5-Fluoro-2-(difluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Fluoro-2-(difluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H8F3NO/c14-8-4-5-9(13(15)16)10(7-8)12(18)11-3-1-2-6-17-11/h1-7,13H
• InChI Key： YCHFEVOJTSQSPJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(C1C=CC=CN=1)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 3.2
• Topological Polar Surface Area: 30

Additional information on 2-(5-Fluoro-2-(difluoromethyl)benzoyl)pyridine

Introduction to 2-(5-Fluoro-2-(difluoromethyl)benzoyl)pyridine (CAS No. 1261556-51-7)

2-(5-Fluoro-2-(difluoromethyl)benzoyl)pyridine, identified by its CAS number 1261556-51-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery.

The molecular structure of 2-(5-Fluoro-2-(difluoromethyl)benzoyl)pyridine incorporates several key functional groups that contribute to its unique properties. The presence of a fluoro substituent at the 5-position of the benzoyl ring and a difluoromethyl group at the 2-position enhances its metabolic stability and binding affinity to biological targets. These features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. 2-(5-Fluoro-2-(difluoromethyl)benzoyl)pyridine has been studied for its potential role in modulating enzymes and receptors involved in cancer, inflammation, and infectious diseases. Its fluorinated aromatic system provides a favorable interaction with biological macromolecules, which is crucial for achieving high selectivity and efficacy.

One of the most compelling aspects of this compound is its ability to serve as a building block for more complex drug candidates. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacokinetic profiles and improved therapeutic outcomes. For instance, studies have shown that modifications at the pyridine ring can significantly alter the compound's solubility and bioavailability, making it more suitable for clinical applications.

The synthesis of 2-(5-Fluoro-2-(difluoromethyl)benzoyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical-grade materials.

Recent advancements in computational chemistry have also played a pivotal role in understanding the interactions between 2-(5-Fluoro-2-(difluoromethyl)benzoyl)pyridine and biological targets. Molecular docking studies have revealed that this compound can bind effectively to enzymes such as kinases and proteases, which are key players in many disease processes. These insights have guided the design of more potent and selective inhibitors based on this scaffold.

In preclinical studies, 2-(5-Fluoro-2-(difluoromethyl)benzoyl)pyridine has demonstrated encouraging results in animal models of cancer and inflammation. Its ability to inhibit target enzymes has led to reduced tumor growth and alleviation of inflammatory symptoms. These findings have sparked further interest in exploring its potential as a lead compound for new drug development.

The future prospects of this compound are promising, with ongoing research aimed at optimizing its pharmacological properties. Innovations in drug delivery systems, such as nanotechnology-based formulations, are being explored to enhance its bioavailability and target specificity. Additionally, collaborations between academia and industry are fostering new avenues for translating laboratory discoveries into clinical applications.

In conclusion, 2-(5-Fluoro-2-(difluoromethyl)benzoyl)pyridine (CAS No. 1261556-51-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activities, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.